Cas no 119516-81-3 (4-Nitroaniline-15N2)

• Product Name: 4-Nitroaniline-15N2
• CAS No: 119516-81-3
• MF: C₆H₆N₂O₂
• MW: 140.110859394073
• CID: 133085
• PubChem ID: 16213362
• Update Time: 2025-04-19

4-Nitroaniline-15N2 Chemical and Physical Properties

Names and Identifiers

• Benzenamine-15N,4-(nitro-15N)-
• 4-(15N)nitro(15N)aniline
• 4-NITROANILINE-15N2
• 4-nitroaniline-15n298+atom%15n
• 4-NITROANILINE-15N2, 99 ATOM % 15N
• 4-[oxido(oxo)(15N)(15N)azaniumyl](15N)aniline
• 4-Nitroaniline-15N2, 98 atom % 15N
• DTXSID10583899
• 119516-81-3
• J-004143
• 4-(~15~N)Nitro(~15~N)aniline
• 4-Nitroaniline-15N2

• Inchi： 1S/C6H6N2O2/c7-5-1-3-6(4-2-5)8(9)10/h1-4H,7H2/i7+1,8+1
• InChI Key： TYMLOMAKGOJONV-BFGUONQLSA-N
• SMILES： [O-][15N+](C1C=CC(=CC=1)[15NH2])=O

Computed Properties

• Exact Mass: 140.03699723g/mol
• Monoisotopic Mass: 140.03699723g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Color/Form: solid
• Density: 1.333
• Melting Point: 146-149 °C(lit.)
• Boiling Point: 260 °C100 mm Hg(lit.)
• Flash Point: 329 °F
• Refractive Index: 1.634
• Solubility: Not determined

4-Nitroaniline-15N2 Security Information

• Hazardous Material transportation number：UN 1661 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 23/24/25-33-36/37/38-63-52/53
• Safety Instruction： 22-26-36/37/39-45-61-36/37-28
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes